Cas no 2171598-19-7 (3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid)

3-{1-[2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl]piperidin-3-yl}propanoic acid is a specialized intermediate used in peptide synthesis and medicinal chemistry. Its key structural features include a cyclopropyl group and an Fmoc-protected amine, which enhance its utility in solid-phase peptide synthesis (SPPS) by enabling selective deprotection under mild basic conditions. The piperidine scaffold and propanoic acid moiety contribute to its conformational flexibility and solubility, facilitating its incorporation into complex molecular architectures. This compound is particularly valuable for constructing constrained peptide analogs and bioactive molecules, offering precise control over stereochemistry and functional group compatibility. Its stability and reactivity profile make it a reliable choice for researchers developing peptidomimetics and targeted therapeutics.
3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid structure
2171598-19-7 structure
Product Name:3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid
CAS No:2171598-19-7
MF:C28H32N2O5
MW:476.564087867737
CID:6421873
PubChem ID:165566971
Update Time:2025-05-24

3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid
    • 3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
    • EN300-1523637
    • 2171598-19-7
    • Inchi: 1S/C28H32N2O5/c31-25(32)14-11-18-6-5-15-30(16-18)27(33)26(19-12-13-19)29-28(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24,26H,5-6,11-17H2,(H,29,34)(H,31,32)
    • InChI Key: RHTDCDBGAYQLRS-UHFFFAOYSA-N
    • SMILES: O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CCC(=O)O)C1

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 95.9Ų

3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1523637-0.05g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1523637-0.1g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1523637-0.25g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1523637-0.5g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1523637-1.0g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
1g
$3368.0 2023-06-05
Enamine
EN300-1523637-2.5g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1523637-5.0g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
5g
$9769.0 2023-06-05
Enamine
EN300-1523637-10.0g
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
10g
$14487.0 2023-06-05
Enamine
EN300-1523637-50mg
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
50mg
$2829.0 2023-09-26
Enamine
EN300-1523637-100mg
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
2171598-19-7
100mg
$2963.0 2023-09-26

Additional information on 3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid

3-{1-2-Cyclopropyl-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}acetylpiperidin-3-yl}Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171598-19-7, known as 3-{1-2-cyclopropyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetylpiperidin-3-yl}propanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its structural characteristics, synthesis methods, biological activities, and recent advancements in its research.

Structural Analysis

The molecule's structure is characterized by a piperidine ring substituted with a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during chemical reactions. The propanoic acid moiety at the terminus of the molecule adds to its versatility, enabling it to participate in various biochemical interactions. The combination of these structural elements makes this compound an attractive candidate for exploring its pharmacological properties.

Synthesis and Chemical Properties

The synthesis of this compound involves a multi-step process that typically includes the formation of the piperidine ring, subsequent substitution reactions to introduce the cyclopropyl and Fmoc groups, and finally the attachment of the propanoic acid moiety. Recent advancements in catalytic methods and stereocontrol have significantly improved the efficiency and yield of these reactions. The compound exhibits good solubility in organic solvents and demonstrates stability under mild reaction conditions, making it suitable for further functionalization.

Biological Activity and Applications

Research into the biological activity of this compound has revealed its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and targeting them has become a focal point in drug discovery. This compound's ability to inhibit specific PPIs suggests its utility in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Additionally, its Fmoc group enables it to serve as a versatile building block in peptide-based drug design.

Recent Research Findings

Recent studies have explored the use of this compound as a template for designing macrocyclic compounds, which are known for their ability to bind target proteins with high affinity. Researchers have employed techniques such as click chemistry and self-assembling methodologies to construct macrocycles incorporating this compound. These macrocycles have shown enhanced bioavailability and selectivity compared to linear analogs, opening new avenues for therapeutic development.

Moreover, computational studies have provided insights into the molecular dynamics of this compound, revealing key interactions that contribute to its binding affinity. Advanced molecular modeling techniques have been employed to predict its binding modes with target proteins, aiding in the rational design of more potent derivatives.

Challenges and Future Directions

Despite its promising properties, challenges remain in optimizing this compound's pharmacokinetic profile for clinical use. Issues such as poor oral bioavailability and rapid metabolism need to be addressed through further chemical modifications. Future research may focus on incorporating additional functional groups or employing prodrug strategies to enhance its stability and absorption.

In conclusion, 3-{1-2-cyclopropyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetylpiperidin-3-yl}propanoic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery efforts targeting complex biological systems. Continued exploration into its properties will undoubtedly pave the way for innovative therapeutic solutions.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd